1-Octadecanaminium, N,N,N-trioctadecyl-
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-Octadecanaminium, N,N,N-trioctadecyl- is a quaternary ammonium compound with a central nitrogen atom bonded to one octadecyl (C₁₈H₃₇) chain and three additional octadecyl substituents, forming a positively charged cation. Its structure confers exceptional hydrophobicity due to the long alkyl chains, making it suitable for applications requiring lipid solubility or interfacial activity. This compound is likely utilized in specialized industrial processes, such as surfactants for non-polar systems, antistatic agents, or phase-transfer catalysts .
Properties
IUPAC Name |
tetraoctadecylazanium | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C72H148N/c1-5-9-13-17-21-25-29-33-37-41-45-49-53-57-61-65-69-73(70-66-62-58-54-50-46-42-38-34-30-26-22-18-14-10-6-2,71-67-63-59-55-51-47-43-39-35-31-27-23-19-15-11-7-3)72-68-64-60-56-52-48-44-40-36-32-28-24-20-16-12-8-4/h5-72H2,1-4H3/q+1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KNANANSBRPCBAH-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC[N+](CCCCCCCCCCCCCCCCCC)(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C72H148N+ | |
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50388507 | |
| Record name | 1-Octadecanaminium, N,N,N-trioctadecyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50388507 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
1028.0 g/mol | |
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
59128-98-2 | |
| Record name | 1-Octadecanaminium, N,N,N-trioctadecyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50388507 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Preparation Methods
The synthesis of 1-Octadecanaminium, N,N,N-trioctadecyl- typically involves the quaternization of octadecylamine with octadecyl halides under controlled conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the product is purified through recrystallization or distillation .
Industrial production methods often involve large-scale batch reactions where the reactants are mixed in reactors, and the product is separated using techniques like centrifugation or filtration. The purity of the final product is ensured through rigorous quality control measures .
Chemical Reactions Analysis
1-Octadecanaminium, N,N,N-trioctadecyl- undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.
Reduction: Reduction reactions can convert the quaternary ammonium group into tertiary amines under specific conditions.
Substitution: It can undergo nucleophilic substitution reactions where the halide ions are replaced by other nucleophiles.
Common reagents used in these reactions include halides, oxidizing agents like potassium permanganate, and reducing agents such as lithium aluminum hydride. The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
1-Octadecanaminium, N,N,N-trioctadecyl- is widely used in scientific research due to its surfactant properties. Some of its applications include:
Chemistry: Used as a phase transfer catalyst in various organic reactions.
Biology: Employed in the preparation of liposomes and other lipid-based delivery systems.
Medicine: Investigated for its potential use in drug delivery systems due to its ability to form micelles and vesicles.
Industry: Utilized in the formulation of detergents, emulsifiers, and antistatic agents.
Mechanism of Action
The mechanism of action of 1-Octadecanaminium, N,N,N-trioctadecyl- primarily involves its surfactant properties. It reduces the surface tension of aqueous solutions, allowing for the formation of micelles and vesicles. These structures can encapsulate hydrophobic molecules, making them useful in drug delivery and other applications. The molecular targets and pathways involved include interactions with lipid bilayers and membrane proteins .
Comparison with Similar Compounds
Structural and Functional Differences
The table below compares key attributes of 1-Octadecanaminium, N,N,N-trioctadecyl- with structurally related quaternary ammonium salts:
| Compound Name | Molecular Formula | Molecular Weight | Substituents | Counterion | Key Applications |
|---|---|---|---|---|---|
| 1-Octadecanaminium, N,N,N-trioctadecyl- | C₅₄H₁₁₀N⁺ | ~764.0 | Three octadecyl | Varies | Non-polar surfactants, lipid bilayers |
| N,N,N-Trimethyl-1-octadecanaminium Bromide | C₂₁H₄₆BrN | 392.51 | Three methyl | Bromide | Biocides, cationic surfactants |
| N-Methyl-1-octadecanaminium chloride | C₁₉H₄₂ClN | 320.00 | One methyl | Chloride | Fabric softeners, surfactants |
| Stearyl octyldimonium chloride | C₃₄H₇₁ClN | 529.44 | Two octadecyl, one octyl | Chloride | Antistatic agents, cosmetics |
Key Observations :
- Hydrophobicity : The trioctadecyl derivative exhibits the highest hydrophobicity due to its four C₁₈ chains, limiting its water solubility but enhancing compatibility with lipids .
- Counterion Effects : Bromide (in C18TAB) and chloride counterions influence solubility and ionic strength. Nitrate or thiocyanate derivatives (e.g., ) may further modify thermal stability and reactivity.
- Applications : Shorter-chain analogues (e.g., methyl or octyl substituents) are more water-soluble and used in household products, while trioctadecyl variants cater to niche industrial roles .
Research Findings
- C18TAB (N,N,N-Trimethyl-1-octadecanaminium Bromide) : Widely studied as a cationic surfactant, C18TAB forms micelles in aqueous solutions and is effective in disrupting microbial membranes. Its smaller size compared to the trioctadecyl compound allows for easier diffusion in hydrophilic environments .
- Silane-Functionalized Derivatives : highlights 1-Octadecanaminium derivatives modified with triethoxysilyl groups, enabling covalent bonding to silica surfaces. This property is critical for creating hydrophobic coatings or composite materials .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
